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Compound of Interest

Compound Name: HO-Peg6-CH2cooh

Cat. No.: B3090002 Get Quote

This guide provides a detailed overview of the chemical structure, molecular weight, and key

physicochemical properties of HO-Peg6-CH2cooh, a heterobifunctional polyethylene glycol

(PEG) derivative. This information is intended for researchers, scientists, and professionals in

the field of drug development and biotechnology.

Chemical Identity and Structure
HO-Peg6-CH2cooh, also known as 2-[2-[2-[2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid, is a monodisperse PEG

compound.[1] It features a terminal hydroxyl (-OH) group and a carboxylic acid (-COOH) group,

making it a valuable linker in bioconjugation and drug delivery applications.[2]

Key Structural Features:

PEG Chain: Consists of six repeating ethylene glycol units. This hydrophilic chain enhances

the solubility of conjugated molecules in aqueous media.

Terminal Groups: It is functionalized with a hydroxyl group at one end and a carboxymethyl

group (acetic acid) at the other.

Below is a diagram illustrating the logical structure of this bifunctional linker.

Caption: Logical diagram of HO-Peg6-CH2cooh's functional groups.
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Physicochemical Properties
The quantitative properties of HO-Peg6-CH2cooh are summarized in the table below. This

data is crucial for experimental design, including reaction stoichiometry and analytical

characterization.

Property Value Source

Molecular Formula C14H28O9 [1][3]

Molecular Weight 340.37 g/mol [4]

CAS Number 120394-66-3

Purity ≥95%

Boiling Point (Predicted) 478.6 ± 40.0 °C

Density (Predicted) 1.173 ± 0.06 g/cm³

pKa (Predicted) 3.39 ± 0.10

Applications in Research and Development
HO-Peg6-CH2cooh is a versatile tool in the field of bioconjugation and drug delivery. Its

heterobifunctional nature allows for the sequential or orthogonal conjugation of different

molecules.

Primary Applications:

PROTAC Linker: This molecule is frequently used as a PEG-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). PROTACs are novel therapeutic agents that

utilize the cell's own ubiquitin-proteasome system to degrade specific target proteins.

Bioconjugation: The PEG spacer increases the hydrophilicity and biocompatibility of the

resulting conjugate, which can improve the pharmacokinetic properties of a drug. The

terminal groups can be used to attach the linker to various biomolecules, such as proteins,

peptides, or antibodies, as well as to small molecule drugs.
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The general workflow for utilizing a bifunctional linker like HO-Peg6-CH2cooh in bioconjugation

is depicted below.
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Caption: General experimental workflow for bioconjugation.

Experimental Considerations
Storage and Handling:

It is recommended to store HO-Peg6-CH2cooh at room temperature. For long-term storage,

a temperature of -20°C is advisable.

Solubility:

Due to the hydrophilic nature of the polyethylene glycol chain, this compound is soluble in

water and many organic solvents.

Reactivity:

The carboxylic acid can be activated, for example, using N-hydroxysuccinimide (NHS) or

carbodiimides (e.g., EDC), to react with primary amine groups.

The hydroxyl group can be modified for conjugation to other functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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